Cas no 4848-43-5 (2-(Diphenylphosphino)ethylamine)

• Product Name: 2-(Diphenylphosphino)ethylamine
• CAS No: 4848-43-5
• MF: C₁₄H₁₆NP
• MW: 229.257304191589
• MDL: MFCD00233831
• CID: 45363
• PubChem ID: 57650168
• Update Time: 2025-11-05

2-(Diphenylphosphino)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(Diphenylphosphino)ethylamine
• 2-diphenylphosphanylethanamine
• (2-Aminoethyl)diphenylphosphine
• 2,3-DiMethoxybenzoic acid
• 1-Amino-2-(diphenylphosphino)ethane
• RXEPBCWNHKZECN-UHFFFAOYSA-N
• SCHEMBL474250
• 2-Diphenylphosphanyl-ethylamine
• DTXSID90297821
• MFCD00233831
• 2-(Diphenylphosphino) ethylamine
• Ethanamine, 2-(diphenylphosphino)-
• NSC118384
• FT-0645041
• AKOS005257235
• NSC-118384
• (2-diphenylphosphinoethyl)amine
• A25270
• 2-(Diphenylphosphino)ethylamine, >=95.0% (GC)
• CS-W012978
• 2-(diphenylphosphino)ethanamine
• BCP22556
• 4848-43-5
• AMY42039
• SY066843
• 2-diphenylphosphino-ethylamine
• NH2(CH2)2PPh2
• BBL101158
• DB-009472
• (2-aminoethyl)diphenylphosphane
• 2-(diphenylphosphanyl)ethanamine
• STL554954

• MDL： MFCD00233831
• Inchi： 1S/C14H16NP/c15-11-12-16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10H,11-12,15H2
• InChI Key： RXEPBCWNHKZECN-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)CCN

Computed Properties

• Exact Mass: 229.10200
• Monoisotopic Mass: 229.102036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Colorless or yellowish liquid
• Boiling Point: 341.1 ºCat 760 mmHg
• Flash Point: 160.1ºC
• Water Partition Coefficient: Insoluble in water.
• PSA: 39.61000
• LogP: 2.77830
• Sensitiveness: Moisture Sensitive
• Solubility: Uncertain

2-(Diphenylphosphino)ethylamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2735 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：1-10-13
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(Diphenylphosphino)ethylamine

Comprehensive Overview of 2-(Diphenylphosphino)ethylamine (CAS No. 4848-43-5)

2-(Diphenylphosphino)ethylamine (CAS No. 4848-43-5) is a versatile organophosphorus compound widely used in coordination chemistry, catalysis, and material science. This compound features a diphenylphosphino group attached to an ethylamine moiety, making it a valuable ligand in transition metal complexes. Its unique structure allows it to participate in various chemical reactions, including cross-coupling reactions, hydrogenation, and polymerization processes.

The growing interest in 2-(Diphenylphosphino)ethylamine is driven by its applications in pharmaceutical synthesis and advanced material development. Researchers and industry professionals frequently search for "2-(Diphenylphosphino)ethylamine uses" and "CAS 4848-43-5 applications" to explore its potential in drug discovery and nanotechnology. The compound's ability to stabilize metal centers and enhance catalytic activity makes it indispensable in modern chemical research.

One of the key advantages of 2-(Diphenylphosphino)ethylamine is its compatibility with a wide range of metal ions, including palladium, platinum, and rhodium. This property has led to its widespread use in homogeneous catalysis, where it facilitates efficient and selective transformations. Recent studies have also highlighted its role in green chemistry, as it enables milder reaction conditions and reduces the need for hazardous reagents.

In the pharmaceutical industry, 2-(Diphenylphosphino)ethylamine is employed as a building block for the synthesis of biologically active molecules. Its phosphine-amine functionality allows for the creation of complex architectures, which are often required in drug design. Searches for "2-(Diphenylphosphino)ethylamine in drug development" reflect the compound's significance in this field.

From a commercial perspective, the demand for 2-(Diphenylphosphino)ethylamine is steadily increasing, particularly in regions with strong chemical manufacturing sectors. Suppliers and distributors often list this compound under its CAS number 4848-43-5 to ensure accurate identification. Quality control and purity are critical factors, as impurities can affect its performance in sensitive applications.

Environmental and safety considerations are also important when handling 2-(Diphenylphosphino)ethylamine. While it is not classified as a hazardous material, proper storage and handling procedures should be followed to maintain its stability. Users searching for "2-(Diphenylphosphino)ethylamine safety data" or "CAS 4848-43-5 handling guidelines" can find detailed information in material safety data sheets (MSDS).

In summary, 2-(Diphenylphosphino)ethylamine (CAS No. 4848-43-5) is a multifunctional compound with broad applications in catalysis, pharmaceuticals, and materials science. Its unique properties and versatility make it a valuable tool for researchers and industrial chemists alike. As the demand for efficient and sustainable chemical processes grows, the relevance of this compound is expected to rise further.